12-Methylhexadecanoic acid

• CAS RN: 17001-24-0
• Molecular Formula: C17H34O2
• Molecular Weight: 270.5 g/mol
• IUPAC Name: 12-methylhexadecanoic acid
• InChI: InChI=1S/C17H34O2/c1-3-4-13-16(2)14-11-9-7-5-6-8-10-12-15-17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
• InChI Key: JKCYVUZEGXBWNK-UHFFFAOYSA-N
• SMILES: CCCCC(C)CCCCCCCCCCC(=O)O
• synonyms: 12-methylhexadecanoic acid; 12-methylpalmitic acid

Description

12-Methylhexadecanoic acid, also known as 12-MHA, is a fatty acid that is found in various natural sources, including milk, cheese, and butter. It is a branched-chain saturated fatty acid that has been the subject of scientific research due to its potential health benefits and physiological effects.

Scientific Research Applications

• Neurological Research :

  • A study found isomers of methylhexadecanoic acid in the nervous system of a patient with methylmalonic aciduria, a disease related to vitamin B12 metabolism. This study highlights the potential role of these fatty acids in neurological conditions (Kishimoto et al., 1973).

• Microbial Lipid Analysis :

  • Research determined the absolute configurations of acid moieties, including 14-methylhexadecanoate, in glycoglycerolipid from Corynebacterium aquaticum. This is crucial for understanding microbial lipid structures (Akasaka et al., 2002).

• Botanical Studies :

  • A study identified 14-Methylhexadecanoic acid in pine seed oil, indicating its unique occurrence in certain plant families. This aids in understanding plant lipid biochemistry (Wolff et al., 1997).

• Chemical Synthesis and Characterization :

  • Research focused on synthesizing and characterizing monoglycerides of branched-chain fatty acids like D-(+)-14-methylhexadecanoic acid. This is significant in the field of organic chemistry and lipid analysis (Serdarevich & Carroll, 1966).

• Plastic Recycling :

  • A study demonstrated the conversion of polyamides to ω-hydroxy alkanoic acids, highlighting a method for chemical recycling of plastics. This research contributes to environmental sustainability efforts (Kamimura et al., 2014).

• Metabolic Studies :

  • Investigation into the metabolism of 14-methylhexadecanoic acid in Walker 256 carcinoma in rats provided insights into lipid synthesis and cancer metabolism (Tuháčková et al., 1985).

• Antibacterial Agent Synthesis :

  • Research on synthesizing stereoisomers of 13-hydroxy-14-methylhexadecanoic acid as potential antibacterial agents demonstrates the significance of this fatty acid in medicinal chemistry (Wang et al., 2021).